4-[cyclohexyl(methyl)sulfamoyl]-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
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Description
4-[cyclohexyl(methyl)sulfamoyl]-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications
Chemistry and Properties
The compound 4-[cyclohexyl(methyl)sulfamoyl]-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide is related to chemical compounds containing benzothiazole moieties, recognized for their versatile chemistry and significant properties. Benzothiazoles and their derivatives exhibit a wide array of biological activities and are an integral part of many natural and synthetic bioactive molecules. Their unique structure allows them to interact with various biomolecules, making them attractive for medicinal chemistry and drug discovery (Boča, Jameson, & Linert, 2011).
Therapeutic Potential
Benzothiazole derivatives, such as this compound, hold significant therapeutic potential. They demonstrate a broad spectrum of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Specifically, 2-arylbenzothiazoles are being explored as potential antitumor agents. Their structural simplicity, combined with the ease of synthesis, provides avenues for the development of diverse chemical libraries, contributing to the discovery of new therapeutic agents (Kamal, Hussaini, & Malik, 2015).
Antitubercular Activity
Compounds with benzothiazole structures have been evaluated for their anti-tubercular activity against various strains of M. tuberculosis. They exhibit significant activity against drug-resistant non-tuberculous mycobacteria, indicating their potential as leads in the design of new antitubercular compounds (Asif, 2014).
Antimicrobial and Antiviral Agents
Benzothiazole derivatives, including this compound, serve as potent antimicrobial and antiviral agents. The increasing prevalence of multi-drug resistant pathogens and the emergence of pandemics necessitate the exploration of benzothiazole molecules' antimicrobial and antiviral capacities. Benzothiazole derivatives such as Schiff bases, azo dyes, and metal complexes have demonstrated diverse modes of action against microorganisms and viruses, positioning them as active candidates for the discovery of new antimicrobial or antiviral drugs (Elamin, Abd Elaziz, & Abdallah, 2020).
Properties
IUPAC Name |
4-[cyclohexyl(methyl)sulfamoyl]-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S2/c1-15-23-20-14-17(10-13-21(20)29-15)24-22(26)16-8-11-19(12-9-16)30(27,28)25(2)18-6-4-3-5-7-18/h8-14,18H,3-7H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPYLQXZMJIVCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.